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Compound of Interest

N-(4-Bromophenyl)-N-
Compound Name:
phenylnaphthalen-1-amine

Cat. No.: B145327

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties and synthesis of N-(4-Bromophenyl)-N-phenylnaphthalen-1-amine, a tertiary
arylamine with applications in organic electronics.

Core Compound Data

N-(4-Bromophenyl)-N-phenylnaphthalen-1-amine is an organic compound that has garnered
interest as a hole-transporting material in the development of Organic Light-Emitting Diodes
(OLEDSs).[1] Its utility in this domain is attributed to its capacity for efficient positive charge
transport, good thermal stability, and favorable film-forming properties.[1] The extended
aromatic system of the molecule enhances charge mobility, a critical factor for its application in
organic semiconductors and photovoltaic devices.[1]

Physicochemical Properties

A summary of the key quantitative data for N-(4-Bromophenyl)-N-phenylnaphthalen-1-amine
is presented below.
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Property Value Source
Molecular Formula C22H16BrN [2][3]
Molecular Weight 374.28 g/mol [1][3]
Melting Point 91.0to 100.0 °C [2]
Boiling Point 502.9 + 33.0 °C at 760 mmHg [2]
Density 1.4+0.1 g/lcm3 [2]
Flash Point 257.9+25.4°C [2]
Purity >98.0% (GC)

Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The chemical formula for N-(4-Bromophenyl)-N-phenylnaphthalen-1-amine is C22H16BrN.

The calculation is as follows:

Carbon (C): 22 atoms x 12.011 g/mol = 264.242 g/mol

Hydrogen (H): 16 atoms x 1.008 g/mol = 16.128 g/mol

Bromine (Br): 1 atom x 79.904 g/mol = 79.904 g/mol

Nitrogen (N): 1 atom x 14.007 g/mol = 14.007 g/mol

Total Molecular Weight = 264.242 + 16.128 + 79.904 + 14.007 = 374.281 g/mol
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Constituent Elements Standard Atomic Weights (g/mol) Calculation
m 14.007 > 1 x 14.007 = 14.007
Bromine (Br) 79.904 1x79.904 = 79.904
N-(4-Bromophenyl)-N-phenylnaphthalen-1-amine C22H16BrN {Molecular Weight | 374.281 g/mol}
; Hydrogen (H) 1.008 > 16 x 1.008 = 16.128
Carbon (C) 12.011 22 x 12.011 = 264.242
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Reactants & Catalyst

N-phenyl-1-naphthylamine Bromoiodobenzene Sodium tert-butoxide Cuprous lodide Toluene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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